Cas no 1212934-47-8 ((3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• CAS No: 1212934-47-8
• MF: C₁₁H₁₅NO₃
• MW: 209.24
• CID: 5595724
• PubChem ID: 28348424
• Update Time: 2025-10-30

(3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2H,3H-BENZO[3,4-E]1,4-DIOXIN-6-YL)(3S)-3-AMINOPROPAN-1-OL
• 1,4-Benzodioxin-6-propanol, γ-amino-2,3-dihydro-, (γS)-
• (S)-3-amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-ol
• 1212934-47-8
• (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• EN300-1163840

• Inchi： 1S/C11H16NO3/c12-10(4-5-13)11-8-15-6-2-1-3-9(15)7-14-11/h1-3,6,8-10,13H,4-5,7,12H2/t9?,10-/m0/s1
• InChI Key： KSBGGKFNYUREIG-AXDSSHIGSA-N
• SMILES： C(O)C[C@@H](C1OCC2C=CC=CO2C=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Additional information on (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

Research Update on (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS: 1212934-47-8) in Chemical Biology and Pharmaceutical Applications

The compound (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS: 1212934-47-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral amino alcohol derivative, featuring a benzodioxane scaffold, exhibits structural characteristics that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of neurological disorders and cardiovascular diseases.

Recent synthetic advancements have enabled more efficient production of this compound with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis route that achieved >99% ee for the (3S)-enantiomer, with significant improvements in yield compared to previous methods. This development is particularly important as the stereochemistry at the 3-position has been shown to critically influence biological activity, with the (3S)-configuration displaying superior receptor binding affinity in several pharmacological assays.

Pharmacological investigations have revealed that (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol acts as a potent modulator of adrenergic receptors, with particular affinity for α₂-adrenergic subtypes. Preclinical studies in animal models have demonstrated its potential as a novel antihypertensive agent, showing comparable efficacy to existing therapeutics but with an improved side effect profile. The benzodioxane moiety appears to confer metabolic stability while maintaining favorable pharmacokinetic properties, as evidenced by recent ADME studies.

Structural-activity relationship (SAR) studies have identified key modifications that enhance target specificity while minimizing off-target effects. Researchers at several pharmaceutical companies have filed recent patent applications (2022-2023) covering derivatives of this core structure for various therapeutic indications, suggesting growing commercial interest in this chemical scaffold. Notably, the compound's ability to cross the blood-brain barrier has sparked investigations into its potential for treating neurodegenerative disorders.

Ongoing clinical development programs are evaluating the safety and efficacy of optimized derivatives in Phase I trials. Early results suggest good tolerability and linear pharmacokinetics across tested dose ranges. Future research directions include exploration of this scaffold for multifunctional drugs targeting complex diseases where modulation of multiple pathways may be beneficial. The unique combination of structural features in (3S)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol continues to make it a valuable template for medicinal chemistry optimization efforts.